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Compound of Interest

Compound Name: 1-Phenylpentane-d5

Cat. No.: B1459460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

1-Phenylpentane-d5. Due to the limited availability of experimental data for this specific

deuterated isotopologue, this guide presents data for the non-deuterated form, 1-

Phenylpentane, and provides estimated values for the d5 variant based on known isotope

effects. Detailed experimental protocols for determining these properties are also included.

Data Presentation: Physical Properties
The following table summarizes the key physical properties of 1-Phenylpentane and the

estimated values for 1-Phenylpentane-d5. The replacement of five hydrogen atoms with

deuterium in the pentyl chain increases the molecular weight, which is expected to have a

minor influence on its physical properties, such as a slight increase in melting point, boiling

point, and density.[1][2]
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Physical Property
1-Phenylpentane (n-
Amylbenzene)

1-Phenylpentane-d5
(Estimated)

Molecular Formula C₁₁H₁₆ C₁₁H₁₁D₅

Molecular Weight 148.25 g/mol ~153.28 g/mol

Appearance Colorless liquid Colorless liquid

Melting Point -75 °C Slightly higher than -75 °C

Boiling Point 205 °C Slightly higher than 205 °C

Density 0.863 g/mL at 25 °C
Slightly higher than 0.863 g/mL

at 25 °C

Refractive Index 1.488 at 20 °C Close to 1.488 at 20 °C

Solubility

Insoluble in water; miscible

with ethanol, ether, acetone,

and benzene.[3]

Insoluble in water; miscible

with ethanol, ether, acetone,

and benzene.

Flash Point 65 °C ~65 °C

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

properties of liquid organic compounds like 1-Phenylpentane-d5.

Determination of Melting Point
The melting point is determined as the temperature range over which the solid phase

transitions to the liquid phase. For substances that are liquid at room temperature, the sample

must first be frozen.

Method: Capillary Method[4][5]

Sample Preparation: A small amount of the liquid sample is introduced into a capillary tube,

which is then sealed. The sample is then frozen using a suitable cooling bath (e.g., dry

ice/acetone).
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Apparatus: A calibrated melting point apparatus is used.[6]

Procedure:

The frozen sample in the capillary tube is placed into the heating block of the melting point

apparatus.

The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as it

approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal of the solid melts is recorded as the end of the

melting range.

Purity Indication: A sharp melting point range (typically 0.5-1 °C) is indicative of a pure

compound.[5][7]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Method: Thiele Tube Method[8]

Apparatus: A Thiele tube, a thermometer, a small test tube, and a capillary tube sealed at

one end.

Procedure:

A few milliliters of the liquid sample are placed in the small test tube.

The capillary tube is placed in the test tube with its open end downwards.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.
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The assembly is placed in a Thiele tube containing a high-boiling point oil (e.g., mineral

oil).

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.

As the liquid heats up, a stream of bubbles will emerge from the capillary tube.

Heating is stopped, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.[9]

Determination of Density
Density is the mass of a substance per unit volume.

Method: Pycnometry[10]

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), and an analytical balance.

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The

stopper is inserted, and any excess liquid is wiped from the outside.

The filled pycnometer is weighed to determine the mass of the liquid.

The volume of the pycnometer is determined by repeating the process with a reference

liquid of known density (e.g., distilled water).

The density of the sample is calculated using the formula: Density = Mass / Volume.

Determination of Refractive Index
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The refractive index is a dimensionless number that describes how fast light travels through the

material.

Method: Abbe Refractometer[11]

Apparatus: An Abbe refractometer with a light source and a temperature-controlled water

bath.

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,

distilled water, which has a refractive index of 1.3330 at 20°C).[12]

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and the light source is positioned.

While looking through the eyepiece, the adjustment knob is turned until the boundary

between the light and dark regions is sharp and centered in the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should

also be recorded as the refractive index is temperature-dependent.

Mandatory Visualization
The following diagram illustrates a general workflow for the determination of the key physical

characteristics of a liquid organic compound.
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Workflow for Physical Characterization of a Liquid Sample

Sample Preparation & Initial Observation

Property Determination

Data Analysis & Reporting

Obtain Pure Liquid Sample
(e.g., 1-Phenylpentane-d5)

Observe Physical State and Appearance
(Color, Odor)

Melting Point Determination
(Capillary Method after Freezing)

Boiling Point Determination
(Thiele Tube Method)

Density Measurement
(Pycnometry)

Refractive Index Measurement
(Abbe Refractometer)

Record All Experimental Data
(Temperature, Pressure, Mass, Volume)

Calculate Final Values and Compare with Literature/Estimated Data

Compile Technical Data Sheet

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

